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Compound of Interest

Compound Name: 3-(Methoxy-d3)-1-propanol

CAS No.: 86013-00-5

Cat. No.: B564871 Get Quote

Executive Summary & Compound Identification
3-(Methoxy-d3)-1-propanol is the deuterated isotopologue of 3-methoxy-1-propanol, where

the terminal methyl group is fully deuterated (

). It is primarily utilized in pharmacokinetic studies to evaluate metabolic pathways—specifically
oxidative O-demethylation—via the Deuterium Kinetic Isotope Effect (DKIE).

While it shares the fundamental toxicological profile of its non-deuterated parent, its high cost

and application in trace analysis require specialized handling protocols to maintain isotopic

purity.
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Property Specification

Chemical Name 3-(Methoxy-d3)-1-propanol

CAS Number (Labeled) 86013-00-5

CAS Number (Unlabeled) 1589-49-7

Molecular Formula

Molecular Weight 93.14 g/mol

Physical State Colorless Liquid

Boiling Point ~150–153 °C (lit. for unlabeled)

Flash Point 38 °C (Closed Cup) - Flammable

Density ~0.94 g/mL

Solubility Miscible in water, methanol, dichloromethane

Hazard Identification (GHS Classification)
Based on the toxicological profile of the parent compound (3-Methoxy-1-propanol).

GHS Label Elements
Signal Word:WARNING

Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor.[1][2][3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[3]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[2][3]

STOT - Single Exposure Category 3
H335: May cause respiratory

irritation.[4]
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Precautionary Statements
P210: Keep away from heat, sparks, open flames, and hot surfaces.[1][2][4] No smoking.

P261: Avoid breathing mist/vapors/spray.[2]

P280: Wear protective gloves/protective clothing/eye protection.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do.

Specialized Handling: Isotopic Integrity & Safety
The "Deuterium Hygiene" Protocol
Handling deuterated reagents requires protocols that go beyond standard safety to prevent

isotopic dilution. While the

group is non-exchangeable in protic solvents, the hydroxyl proton (-OH) is labile.

Atmospheric Control: The substance is hygroscopic. Absorption of atmospheric

introduces

signals into NMR spectra and alters the effective concentration.

Protocol: Handle under inert atmosphere (Nitrogen or Argon) using Schlenk lines or a

glovebox for aliquoting.

Glassware Preparation: All glassware must be oven-dried (>120°C for 4 hours) to remove

surface-bound moisture.

Solvent Compatibility: When preparing stock solutions, use anhydrous deuterated solvents

(e.g.,

,

) to prevent proton exchange at the hydroxyl site.
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The following diagram illustrates the chemical structure, highlighting the stable deuterated

methyl group versus the exchangeable hydroxyl proton.
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Toxicological & Metabolic Profile
Acute Toxicity Data (Parent Compound)

LD50 Oral (Rat): 5,710 mg/kg [1, 2][1][2]

LD50 Dermal (Rabbit): 5,332 mg/kg [2][2]

Inhalation: High concentrations act as a central nervous system (CNS) depressant, causing

dizziness, nausea, and narcosis.[4]

Application Science: The Deuterium Kinetic Isotope
Effect (DKIE)
In drug development, 3-(Methoxy-d3)-1-propanol is often used to study O-demethylation. The

carbon-deuterium (C-D) bond is significantly stronger than the carbon-hydrogen (C-H) bond

due to the lower zero-point energy of deuterium.

Mechanism: Cytochrome P450 enzymes (e.g., CYP2D6) require more energy to cleave the

C-D bond.

Result: If O-demethylation is the rate-limiting step, the deuterated analog will show a longer

half-life (

) and reduced clearance compared to the unlabeled compound.
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Emergency Response Protocols
Fire Fighting Measures[7]

Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

Specific Hazards: Vapors are heavier than air and may travel to ignition sources. Combustion

generates Carbon Oxides (

).

Note: Do not use a solid water stream, as it may scatter and spread the fire.

Accidental Release (Spill)
Evacuate: Remove all ignition sources and evacuate personnel to safe areas.
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PPE: Wear self-contained breathing apparatus (SCBA) and anti-static butyl rubber gloves.

Containment: Absorb with inert material (vermiculite, sand). Do not use combustible

materials like sawdust.

Disposal: Collect in a sealed container for hazardous waste disposal (Category: Flammable

Solvents).

Analytical Verification
To verify the identity and isotopic enrichment of the compound upon receipt:

1H-NMR (Chloroform-d):

Look for the disappearance of the methoxy singlet (typically ~3.3 ppm).

The propyl chain protons will remain as multiplets at ~1.8 ppm (quint) and ~3.5-3.6 ppm

(triplets).

Mass Spectrometry (GC-MS):

Expect a molecular ion peak shift of +3 m/z relative to the unlabeled standard (M+ = 93).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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